Cas no 1540-35-8 (2,4-Pentanedione,3-propyl-)
2,4-Pentanedione,3-propyl- structure
Product Name:2,4-Pentanedione,3-propyl-
2,4-Pentanedione,3-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanedione,3-propyl-
- 3-ACETYL-5-METHYLPENTAN-2-ONE
- 3-N-PROPYL-2,4-PENTANEDIONE
- 2,4-Pentanedione,3-propyl
- 3-ACETYLHEXANONE-2
- 3-Propyl-acetyl-aceton
- 3-Propyl-pentan-2,4-dion
- 3-propyl-pentane-2,4-dione
- EINECS 216-273-6
- 3-ACETYL-2-HEXANONE
- 3-PROPYLACETYLACETONE
- 3-Propyl-2,4-pentadione
- 3-Propyl-2,4-pentanedione
- 3-PROPYLPENTANE-2,4-DIONE
- AKOS005207041
- NSC87947
- SCHEMBL452330
- NS00025007
- 1540-35-8
- NSC 87947
- 2,4-Pentanedione, 3-propyl-
- FT-0616274
- NSC-87947
- DTXSID90165511
- 3-N-PROPYL-2,4-PENTANEDIONE 97%
-
- Inchi： 1S/C8H14O2/c1-4-5-8(6(2)9)7(3)10/h8H,4-5H2,1-3H3
- InChI Key： AQGSZYZZVTYOMQ-UHFFFAOYSA-N
- SMILES： O=C(C)C(C(C)=O)CCC
Computed Properties
- Exact Mass: 142.09900
- Monoisotopic Mass: 142.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 1.3
Experimental Properties
- Density: 0.9438 (estimate)
- Melting Point: 25°C
- Boiling Point: 189.78°C (rough estimate)
- Flash Point: 69.6°C
- Refractive Index: 1.4206 (estimate)
- PSA: 34.14000
- LogP: 1.58070
2,4-Pentanedione,3-propyl- Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,4-Pentanedione,3-propyl- Related Literature
-
Jean-Hubert Olivier,Jack Harrowfield,Raymond Ziessel Chem. Commun. 2011 47 11176
-
P. P. Giovannini,O. Bortolini,A. Cavazzini,R. Greco,G. Fantin,A. Massi Green Chem. 2014 16 3904
-
Pavel A. Tarakanov,Anton O. Simakov,Alexander V. Dzuban,Vladimir I. Shestov,Ekaterina N. Tarakanova,Victor E. Pushkarev,Larisa G. Tomilova Org. Biomol. Chem. 2016 14 1138
-
4. Reactions of some dicarbonyl compounds. Part III. Oxidation of some β-diketones with alkaline hydrogen peroxideWesley Cocker,David H. Grayson J. Chem. Soc. Perkin Trans. 1 1975 1347
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